A rapid and eco-friendly synthesis of novel and known benzopyrazines using silicatungstic acid (STA) as a new and recyclable catalyst†
Catalysis Science & Technology Pub Date: 2012-05-31 DOI: 10.1039/C2CY20227A
Abstract
A novel silica
![Graphical abstract: A rapid and eco-friendly synthesis of novel and known benzopyrazines using silica tungstic acid (STA) as a new and recyclable catalyst](http://scimg.chem960.com/usr/1/C2CY20227A.jpg)
Recommended Literature
- [1] Boosting water oxidation electrocatalysts with surface engineered amorphous cobalt hydroxide nanoflakes†
- [2] Synthesis of aminoboronic acid derivatives: an update on recent advances†
- [3] Inside front cover
- [4] Acrylate photopolymer doped with ZnO nanoparticles: an interesting candidate for photo-patterning applications
- [5] Visible-light synthesis of 4-substituted-chroman-2-ones and 2-substituted-chroman-4-ones via doubly decarboxylative Giese reaction†
- [6] Inside front cover
- [7] An I2-mediated aerobic oxidative annulation of amidines with tertiary amines via C–H amination/C–N cleavage for the synthesis of 2,4-disubstituted 1,3,5-triazines†
- [8] Computer-generated “synthetic contingency” plans at times of logistics and supply problems: scenarios for hydroxychloroquine and remdesivir†
- [9] Methods for elucidating the structural–property relationship in luminescent materials†
- [10] Inside front cover
![Catalysis Science & Technology](https://scimg.chem960.com/usr/1/CY012003.jpg)
Journal Name:Catalysis Science & Technology
Research Products
-
CAS no.: 1291-72-1
-
CAS no.: 128221-48-7
-
CAS no.: 12135-77-2
-
CAS no.: 10602-00-3